Cas no 1353963-07-1 (tert-Butyl 3-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate
• CAS No: 1353963-07-1
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 2091296
• PubChem ID: 66570239
• Update Time: 2025-04-21

tert-Butyl 3-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate
• tert-Butyl3-((benzo[d]oxazol-2-ylamino)methyl)piperidine-1-carboxylate
• tert-butyl 3-[(1,3-benzoxazol-2-ylamino)methyl]piperidine-1-carboxylate
• 3-(Benzooxazol-2-ylaminomethyl)-piperidine-1-carboxylic acid tert-butyl ester
• DB-217724
• AKOS024463073
• tert-butyl 3-{[(1,3-benzoxazol-2-yl)amino]methyl}piperidine-1-carboxylate
• 1353963-07-1

• MDL： MFCD21098970
• Inchi： 1S/C18H25N3O3/c1-18(2,3)24-17(22)21-10-6-7-13(12-21)11-19-16-20-14-8-4-5-9-15(14)23-16/h4-5,8-9,13H,6-7,10-12H2,1-3H3,(H,19,20)
• InChI Key： HACDQXUOZXKEBY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC2=NC3C=CC=CC=3O2)C1)=O

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.6Ų